Cas no 355017-57-1 (methyl 2-amino-3-(2H-indazol-3-yl)propanoate)

• Product Name: methyl 2-amino-3-(2H-indazol-3-yl)propanoate
• CAS No: 355017-57-1
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6235849
• PubChem ID: 22732552
• Update Time: 2025-10-28

methyl 2-amino-3-(2H-indazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2H-indazol-3-yl)propanoate
• 355017-57-1
• SCHEMBL6781351
• methyl 2-amino-3-(1h-indazol-3-yl)propanoate
• EN300-22852747

• Inchi： 1S/C11H13N3O2/c1-16-11(15)8(12)6-10-7-4-2-3-5-9(7)13-14-10/h2-5,8H,6,12H2,1H3,(H,13,14)
• InChI Key： GMBFOJYRVSBVCC-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1=C2C=CC=CC2=NN1)N)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81Ų

Additional information on methyl 2-amino-3-(2H-indazol-3-yl)propanoate

Comprehensive Overview of Methyl 2-amino-3-(2H-indazol-3-yl)propanoate (CAS No. 355017-57-1)

Methyl 2-amino-3-(2H-indazol-3-yl)propanoate (CAS No. 355017-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring an indazole moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. The compound's unique structure, combining an amino acid backbone with a heterocyclic ring, makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases.

In recent years, the demand for indazole-containing compounds has surged due to their role in developing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in how methyl 2-amino-3-(2H-indazol-3-yl)propanoate can be utilized to create novel small-molecule drugs for oncology and inflammation. Its ester group enhances solubility, while the amino acid component allows for further functionalization, making it a versatile building block in combinatorial chemistry.

The synthesis of CAS 355017-57-1 typically involves multi-step organic reactions, including peptide coupling and esterification techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in precision medicine, this compound's role in creating targeted therapies aligns with current trends in personalized healthcare solutions.

From an industrial perspective, methyl 2-amino-3-(2H-indazol-3-yl)propanoate is often sourced from specialized chemical suppliers catering to pharmaceutical R&D. Its stability under controlled conditions and compatibility with green chemistry principles further enhance its appeal. As the scientific community explores sustainable synthesis routes, this compound's relevance in biocatalysis and flow chemistry continues to grow.

Frequently asked questions about 355017-57-1 include its storage recommendations (typically under inert atmosphere at low temperatures), solubility profiles (polar organic solvents like DMSO or methanol), and handling precautions (standard laboratory PPE). These practical considerations are critical for researchers optimizing its use in high-throughput screening or structure-activity relationship (SAR) studies.

Emerging applications of indazole derivatives in neurodegenerative disease research have further spotlighted this compound. Its potential to modulate protein-protein interactions makes it a candidate for investigating Alzheimer's and Parkinson's pathways. This connection to neurological disorders—a top search topic in medical databases—underscores the compound's interdisciplinary significance.

In analytical chemistry, methyl 2-amino-3-(2H-indazol-3-yl)propanoate serves as a reference standard for method development in HPLC and LC-MS systems. Its distinct UV absorption characteristics facilitate detection in complex matrices, supporting quality control in API manufacturing. This analytical utility complements its synthetic value, creating a dual role in both research and industrial settings.

The global market for pharmaceutical intermediates like CAS 355017-57-1 is projected to expand, driven by increased investment in orphan drugs and rare disease treatments. Patent landscapes reveal growing intellectual property activity around indazole-based scaffolds, positioning this compound as a strategic asset in competitive drug development pipelines.

Environmental considerations surrounding 355017-57-1 include its biodegradability profile and compliance with REACH regulations. While not classified as hazardous, proper waste disposal protocols are recommended—a detail often queried by environmentally conscious researchers. These operational aspects are increasingly important in light of the pharmaceutical industry's focus on ESG (Environmental, Social, and Governance) metrics.

In conclusion, methyl 2-amino-3-(2H-indazol-3-yl)propanoate represents a compelling case study in modern medicinal chemistry. Its structural features bridge peptidomimetics and heterocyclic chemistry, while its applications address pressing challenges in drug discovery. As computational tools like AI-assisted molecular design gain traction, the compound's data-rich characterization makes it an ideal subject for machine learning applications in chemical property prediction.